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Compound of Interest

Compound Name: Methyl 3-oxohexanoate

Cat. No.: B1330201 Get Quote

Technical Support Center: Methyl 3-
oxohexanoate
This technical support center provides essential information for the safe storage and handling

of Methyl 3-oxohexanoate, tailored for researchers, scientists, and professionals in drug

development.

Storage and Handling Recommendations
Proper storage and handling are critical to maintain the integrity and stability of Methyl 3-
oxohexanoate for experimental use.

To ensure the longevity of the compound, adhere to the following storage recommendations.

Note that storage temperatures can vary between suppliers. Always refer to the product-

specific information sheet provided by the manufacturer.
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Parameter Recommendation Source

Temperature

Store in a well-ventilated

place. Keep cool.[1][2] Some

suppliers recommend room

temperature, while others

suggest 0 - 8 °C[3] or

refrigerated below 4°C/39°F.[4]

[1][2][3][4]

Atmosphere

Store under an inert

atmosphere as the compound

is air sensitive.[1]

[1]

Container

Keep containers tightly closed

in a dry and well-ventilated

place.[1]

[1]

Ignition Sources

Keep away from heat, sparks,

open flames, and hot surfaces.

No smoking.[1][5]

[1][5]

Methyl 3-oxohexanoate is a combustible liquid and requires careful handling to avoid

exposure and ensure safety.[5]
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Precaution Description Source

Ventilation

Use only in areas with

appropriate exhaust

ventilation.[6] Ensure adequate

ventilation.[1][7]

[1][6][7]

Personal Protective Equipment

(PPE)

Wear protective gloves,

protective clothing, eye

protection, and face protection.

[1] Use spark-proof tools and

explosion-proof equipment.[4]

[1][4]

Hygiene

Handle in accordance with

good industrial hygiene and

safety practice. Wash hands

before breaks and at the end

of the workday.[7]

[7]

Spills

For spills, eliminate all ignition

sources. Do not touch or walk

through spilled material. Use

non-sparking tools to collect

the material for disposal.[4]

[4]

Physical and Chemical Properties
A summary of the key physical and chemical properties of Methyl 3-oxohexanoate.
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Property Value Source

Molecular Formula C₇H₁₂O₃ [3][8][9]

Molecular Weight 144.17 g/mol [3]

Appearance
Colorless to almost colorless

clear liquid.[3][9]
[3][9]

Odor Fruity odor.[9][10] [9][10]

Boiling Point
84 - 86 °C / 14 mmHg[3], 85-

88 °C / 25 hPa
[3]

Melting Point -44 to -42 °C[3], -43 °C[5] [3][5]

Density
1.020 g/mL[3], 1.017 g/mL at

20 °C
[3]

Flash Point 90 °C / 194 °F [1]

Solubility

Sparingly soluble in water[8]

[10], readily soluble in common

organic solvents such as

ethanol and acetone[10], and

alcohol soluble.[11] Water

solubility is reported as 33g/L

at 20℃.[8] Another source

indicates a solubility of 17.8

mg/ml.[12]

[8][10][11][12]

Troubleshooting Guide & FAQs
This section addresses common issues that may arise during the handling and use of Methyl
3-oxohexanoate.

Q1: The compound appears discolored (yellowish). Is it still usable?

A1: A pale yellow color may not necessarily indicate degradation, as some suppliers describe

the compound as colorless to pale yellow.[9][10] However, a significant change in color could

Troubleshooting & Optimization

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 9 Tech Support

https://www.chemimpex.com/products/39000
https://m.chemicalbook.com/ProductChemicalPropertiesCB7702844_EN.htm
https://cymitquimica.com/cas/30414-54-1/
https://www.chemimpex.com/products/39000
https://www.chemimpex.com/products/39000
https://cymitquimica.com/cas/30414-54-1/
https://www.chemimpex.com/products/39000
https://cymitquimica.com/cas/30414-54-1/
https://cymitquimica.com/cas/30414-54-1/
https://www.guidechem.com/encyclopedia/methyl-3-oxohexanoate-dic22073.html
https://cymitquimica.com/cas/30414-54-1/
https://www.guidechem.com/encyclopedia/methyl-3-oxohexanoate-dic22073.html
https://www.chemimpex.com/products/39000
https://www.chemimpex.com/products/39000
https://www.chemimpex.com/products/39000
https://assets.thermofisher.com/DirectWebViewer/private/document.aspx?prd=ALFAAL09826~~PDF~~MTR~~CGV4~~EN~~2025-09-22%2019:49:17~~Methyl%20butyrylacetate~~
https://www.chemimpex.com/products/39000
https://assets.thermofisher.com/DirectWebViewer/private/document.aspx?prd=ALFAAL09826~~PDF~~MTR~~CGV4~~EN~~2025-09-22%2019:49:17~~Methyl%20butyrylacetate~~
https://www.chemimpex.com/products/39000
https://www.chemimpex.com/products/39000
https://www.fishersci.com/store/msds?partNumber=AAL0982614&productDescription=METHYL+BUTYRYLACETATE+98%2B%25+25G&vendorId=VN00024248&countryCode=US&language=en
https://m.chemicalbook.com/ProductChemicalPropertiesCB7702844_EN.htm
https://www.guidechem.com/encyclopedia/methyl-3-oxohexanoate-dic22073.html
https://www.guidechem.com/encyclopedia/methyl-3-oxohexanoate-dic22073.html
https://www.biofuranchem.com/product-page/methyl-3-oxohexanoate-cas-30414-54-1
https://m.chemicalbook.com/ProductChemicalPropertiesCB7702844_EN.htm
https://www.ambeed.com/products/methyl-3-oxohexanoate.html
https://m.chemicalbook.com/ProductChemicalPropertiesCB7702844_EN.htm
https://www.guidechem.com/encyclopedia/methyl-3-oxohexanoate-dic22073.html
https://www.biofuranchem.com/product-page/methyl-3-oxohexanoate-cas-30414-54-1
https://www.ambeed.com/products/methyl-3-oxohexanoate.html
https://www.benchchem.com/product/b1330201?utm_src=pdf-body
https://www.benchchem.com/product/b1330201?utm_src=pdf-body
https://cymitquimica.com/cas/30414-54-1/
https://www.guidechem.com/encyclopedia/methyl-3-oxohexanoate-dic22073.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1330201?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


suggest impurity or degradation. It is recommended to assess the purity of the compound using

techniques like Gas Chromatography (GC) before use.

Q2: I observe precipitate formation in the vial upon storage. What should I do?

A2: Precipitate formation could be due to the compound's low melting point (-44 to -42 °C).[3] If

stored at very low temperatures, it might solidify. Gently warm the vial to room temperature to

see if the precipitate dissolves. If it does not, it could be a sign of contamination or degradation,

and the compound should be re-analyzed for purity.

Q3: My experimental results are inconsistent. Could it be related to the stability of Methyl 3-
oxohexanoate?

A3: Inconsistent results can be due to the degradation of the compound. Methyl 3-
oxohexanoate is reported to be air-sensitive.[1] Ensure that you are storing it under an inert

atmosphere and that the container is tightly sealed after each use. If you suspect degradation,

it is advisable to use a fresh vial or repurify the existing stock.

Q4: What are the immediate first aid measures in case of accidental exposure?

A4:

Eye Contact: Rinse immediately with plenty of water, also under the eyelids, for at least 15

minutes. Get medical attention.[1][5]

Skin Contact: Wash off immediately with plenty of water for at least 15 minutes. Get medical

attention if symptoms occur.[1][5]

Inhalation: Remove to fresh air. Get medical attention if symptoms occur.[1][5]

Ingestion: Clean mouth with water and drink plenty of water afterwards. Get medical

attention if symptoms occur.[1][5]

Q5: How should I dispose of waste Methyl 3-oxohexanoate?

A5: Dispose of contents/container to an approved waste disposal plant.[1] Chemical waste

generators must determine whether a discarded chemical is classified as a hazardous waste
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and consult local, regional, and national hazardous waste regulations for complete and

accurate classification.

Experimental Protocols
Protocol 1: Purity Assessment by Gas Chromatography (GC)

This protocol outlines a general method for determining the purity of Methyl 3-oxohexanoate.

Instrument and Column: A standard gas chromatograph equipped with a flame ionization

detector (FID) and a non-polar or medium-polarity capillary column (e.g., DB-5 or HP-5) is

suitable.

Sample Preparation: Prepare a dilute solution of Methyl 3-oxohexanoate in a high-purity

organic solvent such as acetone or ethyl acetate. A concentration of approximately 1 mg/mL

is a good starting point.

GC Conditions:

Injector Temperature: 250 °C

Detector Temperature: 280 °C

Oven Program: Start at 50 °C, hold for 2 minutes, then ramp up to 250 °C at a rate of 10

°C/min. Hold at 250 °C for 5 minutes.

Carrier Gas: Helium or Nitrogen at an appropriate flow rate.

Injection: Inject 1 µL of the prepared sample.

Analysis: The purity is determined by the area percentage of the main peak corresponding to

Methyl 3-oxohexanoate.

Logical Workflow for Storage and Handling
The following diagram illustrates the recommended workflow for the proper storage and

handling of Methyl 3-oxohexanoate.
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Methyl 3-oxohexanoate Storage & Handling Workflow

Storage

Handling
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Store in a Cool, Dry, Well-Ventilated Area
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Damaged

Log in Inventory

Retrieve from Storage
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Click to download full resolution via product page

Caption: Workflow for Methyl 3-oxohexanoate Storage and Handling.

Troubleshooting & Optimization

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 9 Tech Support

https://www.benchchem.com/product/b1330201?utm_src=pdf-body-img
https://www.benchchem.com/product/b1330201?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1330201?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of
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